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Compound of Interest

Compound Name: 3-Methyl-4-nitrobenzoic acid

Cat. No.: B051838 Get Quote

For Immediate Use by Laboratory Professionals

This document provides critical safety and handling information for 3-Methyl-4-nitrobenzoic
acid, a compound that requires careful management in a laboratory setting. Adherence to

these guidelines is essential for ensuring the safety of all personnel and the integrity of

research.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Methyl-4-nitrobenzoic acid is classified as a hazardous substance. It is known to cause

skin and eye irritation, and may lead to respiratory irritation.[1][2][3] It is also harmful if

swallowed, inhaled, or if it comes into contact with skin.[3]

Table 1: Hazard Classifications
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Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity — single exposure Category 3

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[2]

Protects against dust particles

and splashes.

Skin Protection

Impervious and fire/flame

resistant clothing.[2] Nitrile

rubber gloves.

Prevents skin contact and

irritation.[3]

Respiratory Protection

NIOSH-approved half-face

respirator with an organic

vapor/acid gas cartridge and a

dust/mist filter.[1][4] A full-face

respirator may be necessary if

exposure limits are exceeded

or irritation is experienced.[2]

Protects against inhalation of

harmful dust.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for minimizing risks associated with

3-Methyl-4-nitrobenzoic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.echemi.com/sds/3-methyl-4-nitrobenzoicacid-pid_Seven24853.html
https://www.echemi.com/sds/3-methyl-4-nitrobenzoicacid-pid_Seven24853.html
https://www.fishersci.com/store/msds?partNumber=AC127281000&productDescription=3-METHYL-4-NITROBENZOIC+100GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-4-nitrobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-3-nitrobenzoic-acid
https://www.echemi.com/sds/3-methyl-4-nitrobenzoicacid-pid_Seven24853.html
https://www.benchchem.com/product/b051838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling and Storage:

Handling: Avoid all contact with skin and eyes and refrain from breathing in the dust.[3]

Ensure the product is handled in a well-ventilated area, preferably within a chemical fume

hood.[2][3][5] Do not eat, drink, or smoke when using this product.[3]

Storage: Store in a cool, dry, and well-ventilated location.[3][5] The container should be kept

tightly closed.[2][3][5]

Emergency First Aid:

If Inhaled: Move the individual to fresh air. If breathing is difficult, provide artificial respiration

and seek medical attention.[2][3][5]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

[3][5] Contaminated clothing should be removed and washed before reuse.[2]

In Case of Eye Contact: Rinse the eyes cautiously with water for several minutes.[2][5] If

contact lenses are present, remove them if it is safe to do so and continue rinsing.[2]

If Swallowed: Rinse the mouth with water and seek immediate medical advice.[3][5]

Spill and Disposal Procedures:

Minor Spills: Spills should be cleaned up immediately.[6] Use dry clean-up methods to avoid

generating dust.[6] The spilled material should be collected in a clean, dry, and sealable

container for disposal.[6]

Major Spills: In the event of a major spill, the area should be cleared of all personnel.[6]

Emergency services should be notified.[6]

Disposal: Dispose of the contents and container at an approved waste disposal facility, in

accordance with all applicable local, state, and federal regulations.[2][3]

Workflow for Handling 3-Methyl-4-nitrobenzoic Acid
The following diagram outlines the necessary steps for safely handling 3-Methyl-4-
nitrobenzoic acid from receipt to disposal.
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Safe Handling Workflow for 3-Methyl-4-nitrobenzoic Acid
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Caption: This diagram illustrates the procedural flow for the safe handling of 3-Methyl-4-
nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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